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Compound of Interest

Compound Name: Tetraphenylgermane

CAS No.: 1048-05-1

Cat. No.: B086223

Get Quote

The primary compound of interest, often associated with the queried CAS number due to

typographical similarities, is 4-methoxy-2-nitroaniline. Its N-methylated derivative is a key

synthetic product. The physicochemical properties of both compounds are summarized below.

Table 1: Physicochemical Properties of 4-Methoxy-2-nitroaniline
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Property Value Source

CAS Number 96-96-8 [1]

Molecular Formula C₇H₈N₂O₃ [1]

Molecular Weight 168.15 g/mol [1]

IUPAC Name 4-methoxy-2-nitroaniline [1]

Synonyms

2-Nitro-p-anisidine, 4-Amino-3-

nitroanisole, Fast Bordeaux

GP

[1][2]

Appearance Orange to red powder/crystals

Melting Point 121.5-127.5 °C

Purity >98.0% (GC)

Table 2: Physicochemical Properties of 4-Methoxy-N-methyl-2-nitroaniline

Property Value Source

CAS Number 3360-79-0

Molecular Formula C₈H₁₀N₂O₃

Molecular Weight 182.18 g/mol

IUPAC Name
4-methoxy-N-methyl-2-

nitroaniline

Appearance Bright orange solid [3]

Synthesis Protocols
Synthesis of 4-Methoxy-2-nitroaniline
A common route for the synthesis of 4-methoxy-2-nitroaniline involves a three-step process

starting from p-anisidine, which includes acetylation, nitration, and hydrolysis.[4][5] This method

is often preferred to direct nitration of p-anisidine to achieve better regioselectivity.[4]
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Experimental Protocol: Three-Step Synthesis of 4-Methoxy-2-nitroaniline[4][5][6]

Acetylation of p-Anisidine:

Dissolve p-anisidine in a suitable solvent such as acetic acid.

Add acetic anhydride to the solution.

The reaction proceeds to form 4-methoxyacetanilide.

Nitration of 4-Methoxyacetanilide:

The acetylated intermediate is then subjected to nitration. A common nitrating agent is a

mixture of concentrated sulfuric acid and nitric acid.[5]

This step yields 4-methoxy-2-nitroacetanilide.

Hydrolysis of 4-Methoxy-2-nitroacetanilide:

The resulting 4-methoxy-2-nitroacetanilide is hydrolyzed to yield the final product, 4-

methoxy-2-nitroaniline.[6] This can be achieved using an alkali solution like Claisen's

alkali.[6]

A continuous flow reactor method has also been developed for this synthesis, offering

advantages such as high reaction speed and improved safety and yield.[5]
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Synthesis workflow for 4-methoxy-2-nitroaniline.

Synthesis of 4-Methoxy-N-methyl-2-nitroaniline
This compound is synthesized from 4-methoxy-2-nitroaniline via N-methylation.
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Experimental Protocol: N-methylation of 4-Methoxy-2-nitroaniline[3]

Materials: 4-methoxy-2-nitroaniline, sodium hydride (NaH, 60% dispersion in mineral oil),

dimethylformamide (DMF), methyl iodide (MeI), brine, sodium bicarbonate (NaHCO₃).

Procedure:

To a solution of 4-methoxy-2-nitroaniline (10 mmol, 1.68 g) in 20 mL of DMF, add NaH (12

mmol, 480 mg of a 60% dispersion in mineral oil). This results in an exothermic reaction

with H₂ evolution, forming a deep red slurry.

After 15 minutes, add MeI (20 mmol, 1.2 mL), which also causes an exothermic reaction.

After 30 minutes, pour the reaction mixture into a solution of brine and NaHCO₃. This will

lead to the formation of a bright orange precipitate.

Filter the slurry and wash the filter cake with H₂O.

Dry the solid under reduced pressure to obtain the final product, 4-methoxy-N-methyl-2-

nitroaniline, as a bright orange solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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